Cas no 2110310-68-2 (2,2,3-trimethyloxolane-3-carbaldehyde)

• Product Name: 2,2,3-trimethyloxolane-3-carbaldehyde
• CAS No: 2110310-68-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5997148
• PubChem ID: 165874496
• Update Time: 2025-05-19

2,2,3-trimethyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trimethyloxolane-3-carbaldehyde
• 2110310-68-2
• EN300-1622413

• Inchi： 1S/C8H14O2/c1-7(2)8(3,6-9)4-5-10-7/h6H,4-5H2,1-3H3
• InChI Key： MQHXUYDBIUXRPU-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C)C1(C)C

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2,3-trimethyloxolane-3-carbaldehyde

Introduction to 2,2,3-trimethyloxolane-3-carbaldehyde (CAS No. 2110310-68-2)

2,2,3-trimethyloxolane-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2110310-68-2, is a significant organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework, making it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure comprises a cyclohexene ring substituted with three methyl groups and a formyl group at the 3-position, which contributes to its reactivity and utility in organic transformations.

The compound’s chemical properties are influenced by its oxygen-containing heterocycle and the electron-withdrawing nature of the aldehyde group. These features make 2,2,3-trimethyloxolane-3-carbaldehyde a versatile building block for constructing more complex molecules. In particular, its aldehyde functionality allows for condensation reactions with nucleophiles, such as amines and hydrazines, facilitating the formation of imines and hydrazones. These derivatives are often explored in medicinal chemistry for their potential biological activities.

Recent advancements in synthetic methodologies have highlighted the importance of 2,2,3-trimethyloxolane-3-carbaldehyde in constructing complex cyclic structures. Researchers have leveraged its reactivity to develop novel approaches for the synthesis of macrocyclic compounds, which are prevalent in natural products and pharmaceuticals. For instance, the compound has been employed in intramolecular aldol reactions to create fused cyclohexane derivatives with potential pharmacological relevance.

The pharmaceutical industry has shown particular interest in 2,2,3-trimethyloxolane-3-carbaldehyde due to its role as a precursor in drug development. Its structural motif is found in several known bioactive agents, suggesting that derivatives of this compound may exhibit therapeutic properties. Current research is focused on exploring its applications in the synthesis of small-molecule inhibitors targeting various disease pathways. For example, studies have investigated its utility in generating kinase inhibitors and antiviral agents by functionalizing its aldehyde group with appropriate side chains.

In addition to its pharmaceutical applications, 2,2,3-trimethyloxolane-3-carbaldehyde has found utility in materials science. The compound’s ability to undergo polymerization reactions has been exploited to develop novel polymers with tailored properties. These materials exhibit interesting characteristics such as enhanced thermal stability and biodegradability, making them suitable for use in coatings and biomedical applications.

The synthesis of 2,2,3-trimethyloxolane-3-carbaldehyde itself is an area of active research. Recent reports have described efficient synthetic routes to this compound using catalytic methods that minimize waste and improve yield. One such approach involves the oxidation of a corresponding alcohol derivative under mild conditions using environmentally benign catalysts. These advancements align with the growing emphasis on sustainable chemistry practices in industrial applications.

From a mechanistic standpoint, understanding the reactivity of 2,2,3-trimethyloxolane-3-carbaldehyde has provided insights into fundamental organic transformations. Computational studies have been instrumental in elucidating reaction pathways and predicting regioselectivity. These computational models aid chemists in designing experiments more efficiently and have led to the discovery of new synthetic strategies.

The biological activity of derivatives derived from CAS No. 2110310-68-2 continues to be a focal point in drug discovery efforts. Researchers have synthesized various analogs of this compound and evaluated their interactions with biological targets such as enzymes and receptors. Preliminary results suggest that certain derivatives exhibit promising pharmacological effects without significant toxicity profiles. This underscores the potential of 2,2,3-trimethyloxolane-3-carbaldehyde as a scaffold for developing novel therapeutics.

The future prospects for CAS No. 2110310-68-2 are bright given its versatility and utility across multiple disciplines. As synthetic techniques continue to evolve, new applications for this compound are expected to emerge. Collaborative efforts between academia and industry will likely accelerate its adoption into mainstream chemical synthesis pipelines.